Cas no 824938-49-0 (Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methoxy-)

• Product name: Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methoxy-
• CAS No: 824938-49-0
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.30546
• CID: 690332
• PubChem ID: 24202759

Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-amino-3-oxopropyl)-2-mercapto-3-methoxy-
• N-(3-amino-3-oxopropyl)-3-methoxy-2-sulfanylbenzamide
• 824938-49-0
• N-(2-Carbamoyl-ethyl)-2-mercapto-3-methoxy-benzamide
• NSC-725909
• SCHEMBL12062480
• DTXSID00639798
• NSC725909

• Inchi： InChI=1S/C11H14N2O3S/c1-16-8-4-2-3-7(10(8)17)11(15)13-6-5-9(12)14/h2-4,17H,5-6H2,1H3,(H2,12,14)(H,13,15)
• InChI Key： ONDRDUQORFVTAG-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1S)C(=O)NCCC(=O)N

Computed Properties

• Exact Mass: 254.07251349g/mol
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų
• XLogP3: 0.2